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Cat. No.: B1590463 Get Quote

An In-depth Technical Guide to the Chemical Properties of 3-Chloro-4-
(methylthio)phenylacetic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Chloro-4-(methylthio)phenylacetic acid is a substituted phenylacetic acid derivative of

significant interest in medicinal chemistry and organic synthesis. Its structural framework,

featuring a carboxylic acid moiety, a thioether group, and a chlorinated aromatic ring, makes it

a versatile building block for the development of novel compounds. Phenylacetic acid

derivatives are known to be key intermediates in the synthesis of various pharmaceuticals,

including anti-inflammatory drugs.[1] This guide provides a comprehensive overview of the

chemical properties, synthesis, and potential applications of 3-Chloro-4-
(methylthio)phenylacetic acid, grounded in established scientific principles and data.

The presence of multiple functional groups—the carboxylic acid for amide coupling and salt

formation, the thioether which can be oxidized, and the specific halogen substitution pattern on

the phenyl ring—offers a rich chemical landscape for modification and incorporation into larger,

more complex molecules. Understanding its core properties is crucial for its effective utilization

in research and development.
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Core Chemical and Physical Properties
The fundamental properties of a compound dictate its behavior in both chemical reactions and

biological systems. The data for 3-Chloro-4-(methylthio)phenylacetic acid are summarized

below.

Property Value Source(s)

CAS Number 87776-75-8 [2][3]

Molecular Formula C₉H₉ClO₂S [3]

Molecular Weight 216.68 g/mol [3][4]

Appearance
Off-white to white solid

(predicted)
[5]

Melting Point

Data not available. For

reference, the related 4-

(methylthio)phenylacetic acid

melts at 97-98 °C.

[6][7]

Solubility

Expected to be soluble in

organic solvents and aqueous

base. Phenylacetic acid is

noted to be water-soluble.

[5]

Purity
Commercially available up to

≥95% - 99%.
[4]

These properties are foundational for designing experimental protocols, from selecting

appropriate solvent systems for reactions and purification to establishing storage conditions.

The acidic nature of the carboxylic group, for instance, implies that its solubility will be highly

pH-dependent.
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Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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